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Compound of Interest

Compound Name: HC Blue no. 2

Cat. No.: B1210284

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of HC Blue
No. 2, a synthetic aromatic amine widely used as a direct dye in the cosmetics industry. This
document collates available quantitative and qualitative solubility data, details experimental
protocols for solubility determination, and presents visual representations of its chemical
synthesis and experimental workflows.

Physicochemical Properties of HC Blue No. 2

HC Blue No. 2, chemically known as 2,2'-[[4-[(2-hydroxyethyl)amino]-3-
nitrophenyllimino]bisethanol, is a dark blue microcrystalline or amorphous powder.[1] Its
molecular structure, featuring multiple hydroxyl groups and a nitro group, dictates its solubility
characteristics in various solvents. A summary of its key physicochemical properties is
presented in Table 1.

Table 1: Physicochemical Properties of HC Blue No. 2
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Property Value Reference
2,2'-[[4-[(2-
Chemical Name hydroxyethyl)amino]-3- [1]

nitrophenyl]imino]bisethanol

CAS Number 33229-34-4 [1]
Molecular Formula C12H19N30s
Molecular Weight 285.30 g/mol

Dark blue microcrystalline or
Appearance [1]
amorphous powder

Melting Point 83.5-98 °C [1]

Log P (Octanol/Water) 0.72 at 23 £ 2°C, pH 7.45

Solubility of HC Blue No. 2 in Various Solvents

The solubility of a compound is a critical parameter in various applications, including
formulation development, toxicological studies, and environmental fate assessment. HC Blue
No. 2 exhibits solubility in a range of polar solvents.

Quantitative and Qualitative Solubility Data

The available solubility data for HC Blue No. 2 is summarized in Table 2. While precise
quantitative data is available for water and Dimethyl Sulfoxide (DMSO), the solubility in
common organic alcohols and acetone is reported qualitatively.

Table 2: Solubility of HC Blue No. 2 in Selected Solvents
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Chemical - Temperature

Solvent Solubility Reference
Formula (°C)

Water H20 457 £0.14 g/L 20+£0.5

<0.1 g/100 mL 24

<1 g/100 mL »
Ethanol C2HsOH ) Not Specified
(Slightly Soluble)
Methanol CHsOH Soluble Not Specified [2]
Acetone CsHeO Soluble Not Specified [2]
Dimethyl
_ =20 g/100 mL N
Sulfoxide C2He0OS Not Specified
(Very Soluble)
(DMSO0)

The solubility of HC Blue No. 2 in water is relatively low. Its solubility in ethanol is also limited.
The general "soluble” classification in methanol and acetone suggests that these organic
solvents are better vehicles for this compound compared to water, likely due to a more
favorable balance of polarity. The high solubility in DMSO is expected, as DMSO is a powerful,
polar aprotic solvent capable of dissolving a wide range of organic compounds.

Experimental Protocols for Solubility Determination

Accurate determination of solubility requires standardized and reproducible experimental
methods. The following protocols are based on established guidelines for assessing the
solubility of chemical substances.

OECD Test Guideline 105: Water Solubility (Flask
Method)

This method is suitable for determining the water solubility of substances that are stable in
water and not volatile.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to
equilibrate at a constant temperature. The concentration of the substance in the aqueous
phase is then determined by a suitable analytical method.
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Apparatus:

Constant temperature bath or shaker incubator.

Glass flasks with stoppers.

Centrifuge or filtration apparatus (e.g., syringe filters with a pore size of 0.45 um or less).

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC).
Procedure:

o Preparation of Supersaturated Solution: Add an excess amount of HC Blue No. 2 to a flask
containing deionized water. The amount should be sufficient to ensure that undissolved solid
remains after equilibration.

o Equilibration: Seal the flask and agitate it in a constant temperature bath (e.g., 20 £ 0.5 °C)
for a sufficient period to reach equilibrium. A preliminary test can determine the necessary
equilibration time (typically 24-48 hours).

e Phase Separation: After equilibration, allow the undissolved solid to settle. Separate the
agueous phase from the solid material by centrifugation or filtration. Care must be taken to
avoid temperature changes during this step.

o Quantification: Analyze the concentration of HC Blue No. 2 in the clear aqueous phase using
a validated analytical method. For colored compounds like HC Blue No. 2, UV-Vis
spectrophotometry at its Amax (around 531-534 nm) is a suitable technique.[1] A calibration
curve should be prepared using standards of known concentrations.

o Calculation: The solubility is expressed as the mass of the substance per volume of the
solvent (e.g., in g/L or mg/mL).

Shake-Flask Method for Organic Solvents

The shake-flask method is a widely recognized technique for determining the thermodynamic
solubility of a compound in various solvents.
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Principle: An excess amount of the solute is equilibrated with the solvent at a constant
temperature until the solution is saturated. The concentration of the solute in the supernatant is
then measured.

Apparatus:

Thermostatically controlled shaker or orbital incubator.

Vials or flasks with screw caps.

Analytical balance.

Centrifuge or filtration system.

Appropriate analytical instrument (HPLC, UV-Vis).
Procedure:

o Sample Preparation: Add a pre-weighed excess amount of HC Blue No. 2 to a vial
containing a known volume of the organic solvent (e.g., ethanol, methanol, acetone).

o Equilibration: Seal the vials and place them in a shaker set to a constant temperature.
Agitate the samples for a predetermined time to ensure equilibrium is reached.

e Phase Separation: Remove the vials from the shaker and allow any undissolved solid to
sediment. If necessary, centrifuge the samples at the same temperature to achieve a clear
supernatant.

o Sample Analysis: Carefully withdraw an aliquot of the clear supernatant. Dilute the aliquot as
needed with the same solvent and analyze the concentration of HC Blue No. 2 using a
suitable and validated analytical method.

» Data Reporting: The solubility is reported as the concentration of the saturated solution at the
specified temperature.

Visualizations
Synthesis of HC Blue No. 2
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There are two primary methods for the synthesis of HC Blue No. 2. The following diagram
illustrates one of the common two-step processes.

Step 1: Hydroxyethylation

Ethylene Oxide

4-Fluoro-3-nitro-N, N-bis(2-hydroxyethyl)aniIine]

4-Fluoro-3-nitroaniline

J

Step 2: Amination

+
Monoethanolamine HC Blue No. 2

Click to download full resolution via product page

Caption: A two-step synthesis pathway for high-purity HC Blue No. 2.

Experimental Workflow for Solubility Determination

The logical flow of the experimental procedure for determining the solubility of HC Blue No. 2 is
depicted in the following diagram.
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Start: Solubility Determination

Prepare Supersaturated Solution
(Excess HC Blue No. 2 in Solvent)

l

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

:

Phase Separation
(Centrifugation or Filtration)

l

Analyze Supernatant Concentration
(e.g., HPLC, UV-Vis)

Calculate Solubility
(g/L or mg/mL)

End: Report Solubility Data

Click to download full resolution via product page

Caption: Workflow for the experimental determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Solubility Profile of HC Blue No. 2: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210284+#solubility-of-hc-blue-no-2-in-various-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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